Cas no 477296-54-1 (ethyl 2-{(1Z)-2-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}benzoate)

• Product Name: ethyl 2-{(1Z)-2-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}benzoate
• CAS No: 477296-54-1
• MF: C₂₂H₁₇N₃O₄S
• MW: 419.453083753586
• CID: 6111418
• PubChem ID: 1835853
• Update Time: 2025-10-29

ethyl 2-{(1Z)-2-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{(1Z)-2-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}benzoate
• ethyl (Z)-2-((2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-2-cyanovinyl)amino)benzoate
• Benzoic acid, 2-[[2-[4-(1,3-benzodioxol-5-yl)-2-thiazolyl]-2-cyanoethenyl]amino]-, ethyl ester
• 477296-54-1
• ETHYL 2-{[(1Z)-2-[4-(2H-1,3-BENZODIOXOL-5-YL)-1,3-THIAZOL-2-YL]-2-CYANOETH-1-EN-1-YL]AMINO}BENZOATE
• AKOS000607346
• (Z)-ethyl 2-((2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-2-cyanovinyl)amino)benzoate
• SR-01000319172
• ethyl 2-[[(Z)-2-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-cyanoethenyl]amino]benzoate
• SR-01000319172-1
• F0837-0281

• Inchi： 1S/C22H17N3O4S/c1-2-27-22(26)16-5-3-4-6-17(16)24-11-15(10-23)21-25-18(12-30-21)14-7-8-19-20(9-14)29-13-28-19/h3-9,11-12,24H,2,13H2,1H3
• InChI Key： BQCKMQGDMSOFLC-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC=C1NC=C(C1=NC(C2=CC=C3OCOC3=C2)=CS1)C#N

Computed Properties

• Exact Mass: 419.09397721g/mol
• Monoisotopic Mass: 419.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• Boiling Point: 601.7±65.0 °C(Predicted)
• pka: -1.52±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on ethyl 2-{(1Z)-2-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}benzoate

Comprehensive Analysis of Ethyl 2-{(1Z)-2-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}benzoate (CAS No. 477296-54-1)

The compound ethyl 2-{(1Z)-2-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}benzoate (CAS No. 477296-54-1) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a benzodioxole moiety, a thiazole ring, and a cyanoethylene group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a pharmacophore due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for advanced materials and therapeutics. The ethyl 2-{(1Z)-2-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}benzoate stands out due to its multifunctional nature, which allows it to participate in diverse chemical reactions. This versatility is particularly valuable in drug discovery, where structure-activity relationship (SAR) studies are crucial for optimizing therapeutic efficacy. The compound's cyano and ester functionalities further enhance its reactivity, making it a valuable intermediate in synthetic chemistry.

The benzodioxole component of this compound is a notable feature, as it is commonly found in bioactive molecules with antioxidant and anti-inflammatory properties. This has led to speculation about the potential health benefits of ethyl 2-{(1Z)-2-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}benzoate, particularly in the context of neuroprotective and cardiovascular applications. Recent studies have explored its interactions with cytochrome P450 enzymes, which play a critical role in drug metabolism, suggesting possible implications for personalized medicine.

From a material science perspective, the thiazole ring in CAS No. 477296-54-1 contributes to its electronic properties, making it a candidate for use in organic semiconductors and photovoltaic devices. The growing interest in sustainable energy solutions has amplified the search for compounds with unique optoelectronic characteristics, and this molecule fits the bill. Its conjugated system allows for efficient electron delocalization, a property highly sought after in the development of next-generation solar cells.

Synthesis of ethyl 2-{(1Z)-2-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}benzoate typically involves multi-step reactions, including condensation, cyclization, and esterification. The process requires precise control of reaction conditions to ensure high yield and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the compound, ensuring its suitability for further applications. The availability of high-purity CAS No. 477296-54-1 is critical for researchers aiming to explore its full potential.

In the context of green chemistry, there is increasing interest in developing eco-friendly synthesis routes for complex molecules like ethyl 2-{(1Z)-2-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}benzoate. Researchers are investigating the use of biocatalysts and microwave-assisted synthesis to reduce waste and energy consumption. These efforts align with global trends toward sustainable chemical production, a topic that resonates strongly with both academia and industry.

The compound's molecular docking potential has also been a focal point of recent studies. Computational models suggest that CAS No. 477296-54-1 could bind effectively to proteins involved in cell signaling pathways, opening doors for its use in targeted therapy. This aligns with the broader shift toward precision medicine, where compounds with high selectivity are prioritized. The integration of artificial intelligence in drug discovery has further accelerated the exploration of such molecules, as AI algorithms can predict their behavior with remarkable accuracy.

In summary, ethyl 2-{(1Z)-2-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}benzoate (CAS No. 477296-54-1) is a compound of immense scientific and practical interest. Its multifaceted properties make it a valuable asset in drug development, material science, and green chemistry. As research continues to uncover its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.